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Abstract
Erbium (Er), a lanthanide series element with atomic number 68, possesses a unique

combination of physical, chemical, and nuclear properties that have positioned it as a critical

material in a diverse range of high-technology applications. This guide provides an in-depth

overview of the fundamental characteristics of erbium and its isotopes, with a focus on data

relevant to research, scientific exploration, and the development of novel pharmaceuticals. The

information is presented to facilitate a comprehensive understanding of this versatile rare earth

element.

Core Properties of Erbium
Erbium is a silvery-white, malleable metal that is relatively stable in air.[1][2] Its trivalent ion,

Er³⁺, is notable for its characteristic pink color in salts and solutions.[1][3] The element was first

identified in 1843 by Carl Gustaf Mosander in Ytterby, Sweden, a town that lent its name to

several rare earth elements.[4][5]

Physical and Atomic Characteristics
The fundamental physical and atomic properties of erbium are summarized in the table below,

providing a quantitative basis for its application in various scientific and technological fields.
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Property Value References

Atomic Number 68 [2][6]

Atomic Weight 167.259 u [4][6]

Electron Configuration [Xe] 4f¹² 6s² [2][7]

Common Oxidation State +3 [7][8]

Melting Point 1529 °C (1802 K) [7][8]

Boiling Point 2868 °C (3141 K) [1][7]

Density 9.066 g/cm³ [1][7]

Crystal Structure Hexagonal Close-Packed (hcp) [1][9]

Chemical Reactivity
Erbium exhibits reactivity typical of the lanthanide series. It slowly tarnishes in moist air,

forming erbium(III) oxide (Er₂O₃).[1][10] The metal reacts slowly with cold water and more

readily with hot water to produce erbium hydroxide (Er(OH)₃) and hydrogen gas.[1] Erbium
dissolves in dilute acids, a characteristic reaction for electropositive metals.[7]

Isotopes of Erbium
Erbium possesses a range of stable and radioactive isotopes, each with distinct nuclear

properties. The naturally occurring isotopes are all stable. A comprehensive list of the most

significant erbium isotopes is provided below, detailing their natural abundance, half-lives, and

primary decay modes.

Stable Isotopes
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Isotope Natural Abundance (%)

¹⁶²Er 0.139

¹⁶⁴Er 1.601

¹⁶⁶Er 33.503

¹⁶⁷Er 22.869

¹⁶⁸Er 26.978

¹⁷⁰Er 14.910

References for all stable isotope abundances:[1][7]

Key Radioisotopes
Isotope Half-Life Primary Decay Mode

¹⁶⁰Er 28.58 hours Electron Capture (EC)

¹⁶⁵Er 10.36 hours Electron Capture (EC)

¹⁶⁹Er 9.4 days Beta Decay (β⁻)

¹⁷¹Er 7.516 hours Beta Decay (β⁻)

¹⁷²Er 49.3 hours Beta Decay (β⁻)

References for all radioisotope data:[1][11]

Experimental Methodologies
The determination of the fundamental properties of erbium and its isotopes relies on a suite of

sophisticated analytical techniques. While specific experimental protocols are often proprietary

or detailed in specialized literature, the general methodologies are well-established.

Mass Spectrometry: Techniques such as Inductively Coupled Plasma Mass Spectrometry

(ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS) are pivotal for determining the

atomic weight and isotopic abundances of erbium with high precision.
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X-ray Diffraction (XRD): The hexagonal close-packed crystal structure of erbium is

determined using X-ray diffraction analysis of a pure, crystalline sample.

Calorimetry: The melting and boiling points, as well as other thermodynamic data, are

measured using various calorimetric techniques, which involve precise measurement of heat

flow into and out of a sample.

Spectroscopy: The electron configuration is deduced from the analysis of atomic emission

and absorption spectra.

Radiation Detection: The half-lives and decay modes of radioactive isotopes are

characterized using radiation detectors, such as Geiger-Müller counters, scintillation

detectors, and semiconductor detectors, to measure the type and rate of emitted radiation

over time.

Visualizing Core Concepts
Electronic Configuration of Erbium
The arrangement of electrons in an atom dictates its chemical behavior. The following diagram

illustrates the electronic configuration of an erbium atom.

Xenon Core [Xe] Valence Shells

1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s² 5p⁶ 4f¹² 6s²

Click to download full resolution via product page

Erbium's electronic configuration, showing the Xenon core and valence electrons.

Decay Pathways of Key Erbium Radioisotopes
Understanding the decay characteristics of radioisotopes is crucial for applications in nuclear

medicine and as tracers. The diagram below depicts the primary decay modes for notable

radioactive erbium isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201907#fundamental-properties-of-erbium-and-its-
isotopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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